1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine

• IUPAC Name: 1-[2-[2-(4-fluorophenoxy)ethoxy]ethyl]-4-methylpiperazine
• InChI: InChI=1S/C15H23FN2O2/c1-17-6-8-18(9-7-17)10-11-19-12-13-20-15-4-2-14(16)3-5-15/h2-5H,6-13H2,1H3
• InChI Key: WGQZJOVNEJHNKH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCOCCOC2=CC=C(C=C2)F
• Molecular Formula: C15H23FN2O2
• Molecular Weight: 282.35 g/mol

Description

1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine, also known as FPEMP, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the class of piperazine derivatives and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine is not fully understood. However, it has been reported to act as an antagonist of the 5-HT1A receptor, which is involved in the regulation of various physiological processes. 1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine has also been reported to modulate the activity of the GABAergic system, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects
1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine has been reported to have various biochemical and physiological effects. It has been shown to modulate the activity of the GABAergic system, which can lead to anxiolytic and sedative effects. 1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine has also been reported to have anti-inflammatory effects, which can be beneficial in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine has several advantages for use in lab experiments. It has a high purity and yield, which makes it easy to synthesize. 1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine has also been reported to have low toxicity, which makes it safe for use in lab experiments. However, 1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine has some limitations, such as its limited solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the study of 1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine. One potential direction is to investigate its use in the treatment of neurological disorders, such as anxiety and depression. Another potential direction is to investigate its use in the treatment of cancer, as it has been reported to have anti-tumor effects. Additionally, further studies are needed to fully understand the mechanism of action of 1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine and its potential applications in scientific research.

Synthesis Methods

The synthesis of 1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine involves the reaction of 4-fluorophenol with 2-chloroethyl ethyl ether in the presence of potassium carbonate. The resulting product is then reacted with 4-methylpiperazine to obtain 1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine. This synthesis method has been reported to have a high yield and purity.

Scientific Research Applications

1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine has been extensively studied for its potential use in scientific research. It has been investigated for its effects on various biological pathways and has shown promising results in several studies. 1-{2-[2-(4-fluorophenoxy)ethoxy]ethyl}-4-methylpiperazine has been reported to have potential applications in the treatment of neurological disorders, cancer, and inflammation.